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Compound of Interest

Compound Name: 4-Methylbenzyl alcohol

Cat. No.: B145908 Get Quote

Essential Safety and Handling Guide for 4-
Methylbenzyl Alcohol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Methylbenzyl alcohol in a laboratory setting. Adherence to these

guidelines is critical for ensuring personnel safety and regulatory compliance.

Understanding the Hazards
4-Methylbenzyl alcohol (CAS No. 589-18-4) is a combustible solid that poses several health

risks.[1][2][3] It is crucial to be fully aware of its hazards before handling.

Primary Hazards:

Serious Eye Irritation: Contact can cause significant eye damage.[1][2][3]

Skin Irritation: May cause skin irritation upon contact.[2]

Respiratory Irritation: Inhalation of dust may lead to respiratory tract irritation.[2]

Harmful if Swallowed: Ingestion can be detrimental to health.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b145908?utm_src=pdf-interest
https://www.benchchem.com/product/b145908?utm_src=pdf-body
https://www.benchchem.com/product/b145908?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylbenzyl-alcohol
https://westliberty.edu/health-and-safety/files/2010/02/4-Methylbenzyl-alcohol.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ5Z2I3MDM0aWYyMmd3ZjdudDM5ZjZtODkxN2M3IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lRMTk2XzU4OS0xOC00XzQtTWV0aHlsYmVuenlsX2FsY29ob2wucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lRMTk2XzU4OS0xOC00XzQtTWV0aHlsYmVuenlsX2FsY29ob2wucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--b1241e0d18faea38c3451e4839f7e4b65e94ad78/MetaSci_MSIQ196_589-18-4_4-Methylbenzyl_alcohol.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylbenzyl-alcohol
https://westliberty.edu/health-and-safety/files/2010/02/4-Methylbenzyl-alcohol.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ5Z2I3MDM0aWYyMmd3ZjdudDM5ZjZtODkxN2M3IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lRMTk2XzU4OS0xOC00XzQtTWV0aHlsYmVuenlsX2FsY29ob2wucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lRMTk2XzU4OS0xOC00XzQtTWV0aHlsYmVuenlsX2FsY29ob2wucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--b1241e0d18faea38c3451e4839f7e4b65e94ad78/MetaSci_MSIQ196_589-18-4_4-Methylbenzyl_alcohol.pdf
https://westliberty.edu/health-and-safety/files/2010/02/4-Methylbenzyl-alcohol.pdf
https://westliberty.edu/health-and-safety/files/2010/02/4-Methylbenzyl-alcohol.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/scientific/brochures-and-catalogs/guides/ansell-chemical-resistance.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A summary of its key physical and chemical properties is provided in the table below for quick

reference.

Property Value

Molecular Formula C8H10O

Molecular Weight 122.16 g/mol

Appearance White crystalline powder or needles

Melting Point 59-61 °C (138-142 °F)

Boiling Point 217 °C (423 °F)

Flash Point 105 °C (221 °F)

Solubility Slightly soluble in water

Personal Protective Equipment (PPE)
The correct selection and use of PPE is the most critical line of defense against exposure to 4-
Methylbenzyl alcohol.

Mandatory PPE:
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Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.

Protects against dust particles

and splashes that can cause

serious eye irritation.[1][2]

Skin Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended), lab coat, and

full-length pants.

Prevents skin contact which

can lead to irritation.

Respiratory Protection

Not typically required under

normal, well-ventilated

conditions. A NIOSH-approved

respirator may be necessary

for large spills or in poorly

ventilated areas.[1]

Minimizes the risk of inhaling

dust that can irritate the

respiratory system.

Glove Selection:

While specific breakthrough times for 4-Methylbenzyl alcohol are not readily available,

general guidance for handling alcohols suggests the use of Nitrile or Neoprene gloves.[5]

Always inspect gloves for any signs of degradation or perforation before use. For prolonged or

immersive contact, consider using thicker, chemical-resistant gloves.

Operational Workflow for Safe Handling
Following a structured workflow is essential to minimize risks during the handling of 4-
Methylbenzyl alcohol.
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Caption: A high-level workflow for the safe handling of 4-Methylbenzyl alcohol.

Step-by-Step Handling Protocol:

Preparation:

Ensure the work area is well-ventilated. A chemical fume hood is recommended.

Confirm that an eyewash station and safety shower are readily accessible.[1]

Don all required PPE as outlined in the table above.

Handling:

Avoid the formation of dust.[1][2]

Carefully weigh or transfer the chemical, minimizing agitation.

Keep containers tightly closed when not in use.[1]

Storage:

Store in a cool, dry, and well-ventilated area.
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Keep containers tightly sealed to prevent contamination.[1]

Store away from incompatible materials such as strong oxidizing agents, acids, and acid

chlorides.[1]

After Handling:

Wash hands thoroughly with soap and water after handling the chemical.

Decontaminate the work surface.

Properly remove and dispose of gloves and any other contaminated disposable PPE.

Disposal Plan
Proper disposal of 4-Methylbenzyl alcohol and its contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Disposal Workflow:

Collect Waste

Label Container

Store Temporarily

Dispose via Hazardous Waste Program

Click to download full resolution via product page

Caption: A procedural diagram for the safe disposal of 4-Methylbenzyl alcohol waste.
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Step-by-Step Disposal Protocol:

Waste Collection:

Collect all waste material (unused chemical, contaminated PPE, and cleaning materials) in

a designated, compatible, and sealable container.[2]

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "4-
Methylbenzyl alcohol".

Include the date of waste accumulation.

Temporary Storage:

Store the sealed waste container in a designated, secure, and well-ventilated area, away

from incompatible materials.

Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal contractor.[2]

Do not dispose of 4-Methylbenzyl alcohol down the drain or in regular trash.[2][3]

Spill Response Plan
In the event of a spill, a prompt and appropriate response is critical to mitigate hazards.

Spill Response Protocol:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Increase ventilation in the area, if it is safe to do so.

PPE: Don appropriate PPE, including respiratory protection if necessary.

Containment:
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For small spills, carefully sweep up the solid material and place it in a sealed container for

disposal as hazardous waste.[2] Avoid creating dust.

Use an inert absorbent material for any dissolved spills.

Decontamination:

Clean the spill area with a suitable solvent, followed by soap and water.

Collect all cleaning materials in a sealed container for disposal as hazardous waste.

Reporting: Report the spill to your laboratory supervisor and EHS office, in accordance with

your institution's policies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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